2-{4-[(Naphthalen-1-yl)methyl]phenoxy}acetamide

• CAS No.: 62314-98-1
• Molecular Formula: C19H17NO2
• Molecular Weight: 291.3 g/mol
• IUPAC Name: 2-[4-(naphthalen-1-ylmethyl)phenoxy]acetamide
• InChI: InChI=1S/C19H17NO2/c20-19(21)13-22-17-10-8-14(9-11-17)12-16-6-3-5-15-4-1-2-7-18(15)16/h1-11H,12-13H2,(H2,20,21)
• InChI Key: GHFLTFLGIIWTID-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC=C2CC3=CC=C(C=C3)OCC(=O)N

Description

2-{4-[(Naphthalen-1-yl)methyl]phenoxy}acetamide is a synthetic organic compound characterized by a phenoxyacetamide backbone substituted with a naphthalen-1-ylmethyl group at the para position of the phenyl ring. This hybrid structure suggests utility in medicinal chemistry, particularly for targeting enzymes or receptors sensitive to aromatic and polar interactions.

Preparation Methods

The synthesis of 2-(4-(naphthalen-1-ylmethyl)phenoxy)acetamide typically involves the reaction of 4-(naphthalen-1-ylmethyl)phenol with chloroacetic acid or its derivatives under basic conditions. The reaction proceeds through the formation of an intermediate ester, which is subsequently converted to the acetamide by reaction with ammonia or an amine . Industrial production methods may involve optimized reaction conditions, such as the use of catalysts, controlled temperatures, and pressures to enhance yield and purity .

Chemical Reactions Analysis

2-(4-(naphthalen-1-ylmethyl)phenoxy)acetamide undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or chromium trioxide, leading to the formation of corresponding carboxylic acids or ketones.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride, resulting in the formation of alcohols or amines.

Substitution: Nucleophilic substitution reactions can occur at the phenoxy or acetamide moieties, leading to the formation of various substituted derivatives.

Scientific Research Applications

Chemistry: It serves as a building block for the synthesis of more complex molecules and can be used in the development of new materials.

Biology: This compound has shown potential as a bioactive molecule with applications in the study of cellular processes and signaling pathways.

Medicine: Phenoxyacetamides, including 2-(4-(naphthalen-1-ylmethyl)phenoxy)acetamide, have been investigated for their therapeutic potential, including anticancer, anti-inflammatory, and antimicrobial activities.

Industry: It can be used in the production of specialty chemicals and as an intermediate in the synthesis of pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of 2-(4-(naphthalen-1-ylmethyl)phenoxy)acetamide involves its interaction with specific molecular targets and pathways. It may act by binding to enzymes or receptors, thereby modulating their activity. The exact molecular targets and pathways can vary depending on the specific biological context and application .

Comparison with Similar Compounds

Key Structural Features of 2-{4-[(Naphthalen-1-yl)methyl]phenoxy}acetamide:

• Core: Phenoxyacetamide.
• Substituents : Naphthalen-1-ylmethyl group at the para position.
• Functional Groups: Acetamide (hydrogen-bond donor/acceptor), ether linkage (phenoxy), and aromatic naphthalene.

Compound Name	Core Structure	Substituents/Functional Groups	Key Structural Differences
N-[{4-[(dimethylamino)methyl]phenyl}methyl]-2-(naphthalen-2-yloxy)acetamide	Phenoxyacetamide	Dimethylaminomethylphenyl, naphthalen-2-yloxy	Naphthalene substitution at position 2 vs. 1; dimethylamino group enhances basicity.
N-(4-(2,4-dimethoxyphenyl)thiazol-2-yl)-2-(naphthalen-1-yl)acetamide	Thiazole-acetamide	Thiazole ring, 2,4-dimethoxyphenyl	Thiazole core introduces heterocyclic rigidity; methoxy groups alter electronic properties.
2-(Methyl(phenyl)amino)-N-(naphthalen-1-yl)acetamide	Acetamide	Methyl(phenyl)amino group, naphthalen-1-yl	Amino group replaces phenoxy linkage; introduces secondary amine functionality.
2-{[3-(2-methoxyphenyl)-4-oxo-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-2-yl]sulfanyl}-N-(naphthalen-1-yl)acetamide	Thienopyrimidine-acetamide	Thienopyrimidine core, methoxyphenyl, sulfanyl	Complex heterocyclic core replaces phenoxy group; sulfanyl linker increases flexibility.

Physicochemical and Pharmacokinetic Properties

• Lipophilicity: The naphthalene group increases logP compared to simpler phenyl-substituted analogs (e.g., compounds with methoxy or cyano groups ).
• Solubility: Lower aqueous solubility than derivatives with polar substituents (e.g., hydroxy or amino groups ).
• Metabolic Stability: Likely susceptible to cytochrome P450-mediated oxidation at the naphthalene methyl group, similar to N-({4-[(dimethylamino)methyl]phenyl}methyl)-2-(naphthalen-2-yloxy)acetamide .

Key Findings :

• The naphthalene moiety enhances binding affinity to hydrophobic protein pockets, as seen in thiazole derivatives .
• Phenoxy vs. Amino Linkers: Phenoxy-linked compounds (e.g., target compound) exhibit lower cytotoxicity but better metabolic stability than amino-linked analogs (e.g., ), which may undergo faster N-dealkylation .
• Substituent Effects : Electron-donating groups (e.g., methoxy in ) improve anticancer activity, while electron-withdrawing groups (e.g., nitro in ) favor antimicrobial effects.

Biological Activity

2-{4-[(Naphthalen-1-yl)methyl]phenoxy}acetamide is an organic compound belonging to the class of phenoxyacetamides, recognized for its diverse biological activities. This compound features a unique molecular structure that includes a naphthalene moiety linked to a phenoxy group through a methylene bridge, followed by an acetamide functional group. The molecular formula is C19H17NO2, with a molecular weight of approximately 291.35 g/mol .

Chemical Structure and Properties

The structure of 2-{4-[(Naphthalen-1-yl)methyl]phenoxy}acetamide allows for various interactions within biological systems, contributing to its pharmacological effects. The presence of functional groups such as the acetamide and phenoxy enhances its reactivity and potential biological activity .

Property	Value
Molecular Formula	C19H17NO2
Molecular Weight	291.35 g/mol
Functional Groups	Acetamide, Phenoxy

Anti-inflammatory and Analgesic Effects

Research indicates that 2-{4-[(Naphthalen-1-yl)methyl]phenoxy}acetamide exhibits significant anti-inflammatory and analgesic properties. These effects are primarily attributed to its ability to inhibit specific pathways involved in inflammation and pain signaling. For example, it may modulate the expression of pro-inflammatory cytokines and enzymes like cyclooxygenase (COX) .

Case Study:
In a study assessing the compound's effects on inflammation, it was found that administration of 2-{4-[(Naphthalen-1-yl)methyl]phenoxy}acetamide significantly reduced edema in animal models induced by phorbol myristate acetate (PMA), suggesting its potential utility in treating inflammatory conditions .

Antimicrobial Activity

Additionally, this compound has shown promising antimicrobial activities against various bacterial strains. Its structural components allow it to interact with microbial cell membranes, leading to disruption and cell death. This property positions it as a candidate for further pharmacological studies aimed at developing new antimicrobial agents .

Mechanistic Insights

Interaction studies reveal that 2-{4-[(Naphthalen-1-yl)methyl]phenoxy}acetamide can bind to receptors involved in pain perception and inflammation, although detailed mechanistic studies are necessary to fully elucidate these interactions. The compound appears to inhibit the activation of nuclear factor kappa B (NF-κB), a key transcription factor in inflammatory responses .

Comparative Analysis with Similar Compounds

The uniqueness of 2-{4-[(Naphthalen-1-yl)methyl]phenoxy}acetamide lies in its combination of naphthalene and phenoxy groups, enhancing its biological activity compared to other derivatives lacking this structural configuration.

Compound Name	Structure	Unique Features
2-(4-Bromophenyl)phenoxyacetamide	Bromophenyl	Exhibits antimicrobial activity
2-(Phenyl)phenoxyacetamide	Phenyl	Known for anti-inflammatory effects
2-(4-Methoxyphenyl)phenoxyacetamide	Methoxyphenyl	Shows similar analgesic effects